![molecular formula C10H16O2 B6216069 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol CAS No. 2751614-34-1](/img/no-structure.png)
3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol
Overview
Description
3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol is a bicyclic compound that has gained significant attention in recent years due to its potential applications in various scientific fields. This compound is also known as norbornan-2-ol and is a white crystalline solid. The unique structure of this compound makes it an interesting molecule for scientific research.
Mechanism of Action
The mechanism of action of 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol is not fully understood. However, it is believed to act as a reducing agent and a nucleophile in various chemical reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol. However, it has been reported to have antimicrobial properties and has been used in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol is its high purity and ease of synthesis. It is also a stable compound, which makes it ideal for use in various laboratory experiments. However, one of the limitations is its limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the research on 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol. One of the most significant directions is the development of new chemical reactions using this compound as a building block. It can also be used in the development of new antibiotics and other antimicrobial agents. Further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.
In conclusion, 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol is a unique compound that has potential applications in various scientific fields. Its ease of synthesis and stability make it an ideal compound for use in laboratory experiments. Further research is needed to fully understand its mechanism of action and its potential applications in the development of new chemical reactions and antimicrobial agents.
Synthesis Methods
The synthesis of 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol can be achieved through various methods. One of the most common methods is the reduction of norbornan-2-one using sodium borohydride in the presence of methanol. This method yields high purity and is relatively easy to perform.
Scientific Research Applications
3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol has been used in various scientific research applications. One of the most significant applications is in the field of organic chemistry. This compound has been used as a building block for the synthesis of various organic compounds. It has also been used in the development of new chemical reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol involves the conversion of a bicyclo[1.1.1]pentane derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "Bicyclo[1.1.1]pentane", "4-Hydroxytetrahydrofuran", "Sodium hydride", "Bromine", "Hydrochloric acid", "Sodium borohydride", "Acetic acid" ], "Reaction": [ "Bicyclo[1.1.1]pentane is reacted with bromine in the presence of hydrochloric acid to form 1-bromobicyclo[1.1.1]pentane.", "1-bromobicyclo[1.1.1]pentane is then reacted with sodium hydride to form the corresponding carbanion.", "The carbanion is then reacted with 4-hydroxytetrahydrofuran to form the desired alcohol, 3-(oxan-4-yl)bicyclo[1.1.1]pentan-1-ol.", "The alcohol can be further purified by reacting it with sodium borohydride in the presence of acetic acid to remove any remaining impurities." ] } | |
CAS RN |
2751614-34-1 |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.2 |
Purity |
0 |
Origin of Product |
United States |
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